Cas no 1706433-35-3 ([4-(3-Methoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol)

• Product Name: [4-(3-Methoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol
• CAS No: 1706433-35-3
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5161685
• Update Time: 2025-05-23

[4-(3-Methoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol Chemical and Physical Properties

Names and Identifiers

• [4-(3-Methoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol

• Inchi： 1S/C13H19NO2/c1-14-7-11(9-15)13(8-14)10-4-3-5-12(6-10)16-2/h3-6,11,13,15H,7-9H2,1-2H3
• InChI Key： PXVHDGQRKTXDLF-UHFFFAOYSA-N
• SMILES： N1(C)CC(C2=CC=CC(OC)=C2)C(CO)C1

Additional information on [4-(3-Methoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol

Introduction to [4-(3-Methoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol (CAS No. 1706433-35-3)

[4-(3-Methoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1706433-35-3, features a complex molecular structure that includes a pyrrolidinyl moiety linked to a methoxy-substituted benzene ring. The presence of these functional groups makes it a promising candidate for various biochemical applications, particularly in the synthesis of novel therapeutic agents.

The pyrrolidinyl backbone of [4-(3-Methoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol contributes to its unique pharmacological properties. Pyrrolidine derivatives are well-known for their role in medicinal chemistry due to their ability to mimic natural bioactive molecules. This structural feature allows the compound to interact with biological targets in a manner that could lead to the development of new drugs with enhanced efficacy and reduced side effects.

Furthermore, the 3-Methoxy-phenyl substituent in the molecule adds another layer of complexity and potential functionality. Methoxy groups are often incorporated into pharmaceutical compounds to improve solubility, metabolic stability, and overall bioavailability. The combination of these features makes [4-(3-Methoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol an intriguing subject for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that the molecular interactions between [4-(3-Methoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol and various enzymes and receptors can be finely tuned by modifying its structural components. This flexibility is crucial for designing molecules that can selectively target specific disease pathways without affecting healthy tissues.

In the context of drug discovery, [4-(3-Methoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol has been explored as a potential scaffold for developing treatments against a range of diseases. For instance, preliminary studies suggest that it may exhibit inhibitory effects on certain kinases, which are enzymes involved in cell signaling pathways implicated in cancer and inflammatory diseases. The ability to modulate these pathways could lead to novel therapeutic strategies.

The synthesis of [4-(3-Methoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These methods not only enhance yield but also minimize unwanted byproducts, ensuring the purity of the final product.

As research continues to uncover new applications for [4-(3-Methoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol, its significance in pharmaceutical development is likely to grow. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical applications. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can accelerate the process of bringing new treatments to patients in need.

The future prospects of this compound are further brightened by ongoing research into its derivatives. By systematically modifying its structure, scientists aim to identify analogs with improved pharmacokinetic properties or enhanced therapeutic effects. Such endeavors underscore the importance of [4-(3-Methoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol as a versatile building block in medicinal chemistry.

In conclusion, [4-(3-Methoxy-phenyl)-1-methyl-pyrrolidin-3-yl]-methanol (CAS No. 1706433-35-3) represents a significant advancement in pharmaceutical research. Its unique molecular architecture and promising biological activities make it a valuable asset in the quest for new therapeutic agents. As scientific understanding evolves and new methodologies emerge, the potential applications of this compound are expected to expand, offering hope for innovative solutions in healthcare.